Cas no 65863-03-8 (diethoxy-(6-methyl-2-propan-2-yl-pyrimidin-4-yl)oxy-sulfanylidene-phosphorane)
65863-03-8 structure
Product Name:diethoxy-(6-methyl-2-propan-2-yl-pyrimidin-4-yl)oxy-sulfanylidene-phosphorane
CAS No:65863-03-8
MF:C12H21N2O3PS
MW:304.345502614975
CID:962679
Update Time:2024-06-12
diethoxy-(6-methyl-2-propan-2-yl-pyrimidin-4-yl)oxy-sulfanylidene-phosphorane Chemical and Physical Properties
Names and Identifiers
-
- diethoxy-(6-methyl-2-propan-2-yl-pyrimidin-4-yl)oxy-sulfanylidene-phosphorane
- diethoxy-(6-methyl-2-propan-2-ylpyrimidin-4-yl)oxy-sulfanylidene-λ<sup>5</sup>-phosphane
- Ciazinon
- Dassitox
- Diazajet
- Diazinone
- Diazitol
- Dimpylat
- Dimpylate
- Neocidol
- Oleodiazinon
- Ai3-19507
-
- Inchi: 1S/C12H21N2O3PS/c1-6-15-18(19,16-7-2)17-11-8-10(5)13-12(14-11)9(3)4/h8-9H,6-7H2,1-5H3
- InChI Key: FHIVAFMUCKRCQO-UHFFFAOYSA-N
- SMILES: S=P(OC([H])([H])C([H])([H])[H])(OC([H])([H])C([H])([H])[H])OC1C([H])=C(C([H])([H])[H])N=C(C([H])(C([H])([H])[H])C([H])([H])[H])N=1
Computed Properties
- Exact Mass: 304.10105
- Monoisotopic Mass: 304.10105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 85.6
Experimental Properties
- Boiling Point: 83-84 deg C @ 2X10-3 mm Hg
- PSA: 95.37000
- LogP: 4.23530
diethoxy-(6-methyl-2-propan-2-yl-pyrimidin-4-yl)oxy-sulfanylidene-phosphorane Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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